Human beta-defensin-1

• Molecular Formula: C167H256N48O50S6
• Molecular Weight: 3929 g/mol
• InChI: InChI=1S/C167H256N48O50S6/c1-13-83(7)131-161(259)192-102(48-50-122(173)224)139(237)183-70-128(230)210-133(87(11)219)163(261)208-118-77-268-266-75-116-155(253)195-105(58-81(3)4)145(243)196-108(62-92-40-46-96(223)47-41-92)148(246)202-113(72-217)152(250)186-86(10)136(234)209-120(165(263)215-57-27-35-121(215)159(257)213-132(84(8)14-2)162(260)200-109(59-89-28-16-15-17-29-89)151(249)214-134(88(12)220)164(262)191-101(144(242)212-131)32-20-24-54-170)79-271-270-74-115(154(252)193-104(166(264)265)33-21-25-55-171)207-157(255)117(204-142(240)100(31-19-23-53-169)189-135(233)85(9)185-141(239)99(30-18-22-52-168)187-127(229)69-182-138(236)98(34-26-56-179-167(176)177)190-146(244)106(198-156(118)254)60-90-36-42-94(221)43-37-90)76-267-269-78-119(158(256)211-130(82(5)6)160(258)203-114(73-218)153(251)201-112(71-216)140(238)181-67-125(227)180-68-126(228)188-103(143(241)205-116)49-51-123(174)225)206-150(248)111(65-124(175)226)199-147(245)107(61-91-38-44-95(222)45-39-91)197-149(247)110(63-93-66-178-80-184-93)194-137(235)97(172)64-129(231)232/h15-17,28-29,36-47,66,80-88,97-121,130-134,216-223H,13-14,18-27,30-35,48-65,67-79,168-172H2,1-12H3,(H2,173,224)(H2,174,225)(H2,175,226)(H,178,184)(H,180,227)(H,181,238)(H,182,236)(H,183,237)(H,185,239)(H,186,250)(H,187,229)(H,188,228)(H,189,233)(H,190,244)(H,191,262)(H,192,259)(H,193,252)(H,194,235)(H,195,253)(H,196,243)(H,197,247)(H,198,254)(H,199,245)(H,200,260)(H,201,251)(H,202,246)(H,203,258)(H,204,240)(H,205,241)(H,206,248)(H,207,255)(H,208,261)(H,209,234)(H,210,230)(H,211,256)(H,212,242)(H,213,257)(H,214,249)(H,231,232)(H,264,265)(H4,176,177,179)/t83-,84-,85-,86-,87+,88+,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,130-,131-,132-,133-,134-/m0/s1
• InChIKey: CLAFBNXESHRGJL-YYSGPKNVSA-N

Human Beta-Defensin-1 Overview

Human Beta-Defensin-1 (HBD-1), encoded by the DEFB1 gene, is a 36-amino-acid cationic antimicrobial peptide (molecular weight ~3.94 kDa, net charge +4) belonging to the beta-defensin family of innate immune effector molecules [1]. Unlike its inducible paralogs HBD-2 and HBD-3, HBD-1 is constitutively expressed across virtually all human epithelia—including skin, respiratory, gastrointestinal, and urogenital tissues—providing continuous baseline host defense [2][3]. A defining and unique biochemical feature of HBD-1 is its redox-dependent functional duality: in its oxidized (disulfide-bonded) form it exhibits relatively weak antimicrobial activity, but upon reduction of its three disulfide bridges—which occurs naturally in the reducing environment of the colon via the host thioredoxin system—it becomes a potent antimicrobial peptide against Candida albicans and anaerobic Gram-positive commensals [4].

1

Constitutive expression model — tonic, non-inflammatory epithelial surveillance without cytokine induction

2

Redox-dependent activation — requires reducing environment for antimicrobial function

3

Genotype-stratified research — DEFB1 polymorphisms influence expression and infection association endpoints

• [1] Bensch KW, Raida M, Mägert HJ, Schulz-Knappe P, Forssmann WG. hBD-1: a novel β-defensin from human plasma. FEBS Lett. 1995;368(2):331-335. doi:10.1016/0014-5793(95)00687-5 View Source
• [2] O'Neil DA, Porter EM, Elewaut D, et al. Expression and regulation of the human β-defensins hBD-1 and hBD-2 in intestinal epithelium. J Immunol. 1999;163(12):6718-6724. View Source
• [3] Joly S, Maze C, McCray PB Jr, Guthmiller JM. Correlation between beta-defensin expression and induction profiles in gingival keratinocytes. Mol Immunol. 2005;42(9):1073-1084. doi:10.1016/j.molimm.2004.11.001 View Source
• [4] Schroeder BO, Wu Z, Nuding S, et al. Reduction of disulphide bonds unmasks potent antimicrobial activity of human β-defensin 1. Nature. 2011;469(7330):419-423. doi:10.1038/nature09674 View Source

Why HBD-1 Cannot Be Substituted

Human beta-defensins 1, 2, and 3 are often discussed together as 'epithelial antimicrobial peptides,' yet they possess fundamentally distinct regulatory mechanisms, salt-sensitivity profiles, and antimicrobial spectra that preclude interchangeable use. HBD-1 is the only constitutively expressed family member—its gene promoter lacks NF-κB response elements present in HBD-2 and HBD-3, meaning HBD-1 provides tonic, non-inflammatory surveillance while HBD-2 and HBD-3 are induced only upon infection or cytokine stimulation [1][2]. Critically, HBD-1 is the only human beta-defensin that undergoes redox-dependent activation: its oxidized form (the state in which it is typically purified and assayed) shows markedly weaker killing activity than HBD-2 or HBD-3, but upon reduction it acquires potent activity against organisms that oxidized HBD-1—and even HBD-2—cannot efficiently target [3]. Furthermore, DEFB1 polymorphisms (rs1800972, rs11362) are independently associated with disease susceptibility in a manner not observed for DEFB4 (HBD-2) or DEFB103A (HBD-3), reflecting unique host-microbe interaction pathways mediated specifically by HBD-1 [4]. Substituting HBD-2 or HBD-3 for HBD-1 in functional studies therefore introduces confounded variables of inducible expression, differential salt tolerance, and altered target-organism spectra that can produce misleading or non-physiological results.

Regulation mismatch

HBD-1 is constitutively expressed; HBD-2 and HBD-3 require cytokine induction and introduce NF-κB-dependent variables that confound basal barrier readouts.

Redox-state gap

Only HBD-1 exhibits redox-dependent antimicrobial activation. Standard oxidized HBD-1 shows little activity; HBD-2/3 lack this switch and cannot substitute for colonic/anaerobic models.

Genetic context

DEFB1 polymorphisms modulate expression and infection risk; HBD-2/3 lack comparable functional variants, making HBD-1 irreplaceable for host-genetics stratification.

• [1] O'Neil DA, Porter EM, Elewaut D, et al. Expression and regulation of the human β-defensins hBD-1 and hBD-2 in intestinal epithelium. J Immunol. 1999;163(12):6718-6724. View Source
• [2] Joly S, Maze C, McCray PB Jr, Guthmiller JM. Correlation between beta-defensin expression and induction profiles in gingival keratinocytes. Mol Immunol. 2005;42(9):1073-1084. doi:10.1016/j.molimm.2004.11.001 View Source
• [3] Schroeder BO, Wu Z, Nuding S, et al. Reduction of disulphide bonds unmasks potent antimicrobial activity of human β-defensin 1. Nature. 2011;469(7330):419-423. doi:10.1038/nature09674 View Source
• [4] Nurjadi D, Herrmann E, Hinderberger I, Zanger P. Impaired β-defensin expression in human skin links DEFB1 promoter polymorphisms with persistent Staphylococcus aureus nasal carriage. J Infect Dis. 2013;207(4):666-674. doi:10.1093/infdis/jis735 View Source

HBD-1 Comparative Evidence

Constitutive Basal mRNA Expression

HBD-1 mRNA is expressed at constitutively high basal levels in non-stimulated primary epithelial cells, unlike HBD-2 and HBD-3 which are expressed at significantly lower and homogeneous basal levels and require induction. In primary gingival keratinocyte cultures from 14 human subjects analyzed by quantitative real-time PCR, HBD-1 presented the highest and most heterogeneous expression at the basal (non-stimulated) level, whereas HBD-2 and HBD-3 basal expression was significantly lower and homogeneous across all donors [1]. This constitutive expression pattern is directly attributable to the absence of NF-κB response elements in the DEFB1 promoter, which are present in the promoters of DEFB4 (HBD-2) and DEFB103A (HBD-3) [2]. In gastric epithelial cells, hBD-1 is constitutively expressed both in vitro and in vivo, while hBD-2 expression is regulated and increases only in response to H. pylori infection or IL-1 stimulation [2].

Basal mRNA expression

Head-to-head

HBD-1: highest and most heterogeneous basal expression in 14 primary gingival keratinocyte cultures. HBD-2 and HBD-3: significantly lower, homogeneous, induction-dependent.

Supports constitutive, non-inflammatory barrier model selection.

Data from RT-PCR; n=14 donors.

Evidence Dimension	Basal (non-stimulated) mRNA expression level in primary human epithelial cells
Target Compound Data	HBD-1: highest and most heterogeneous basal expression across 14 primary gingival keratinocyte cultures; constitutively expressed in all keratinocyte strains and gastric epithelial cells
Comparator Or Baseline	HBD-2 and HBD-3: significantly lower and homogeneous basal expression; HBD-2 expression in keratinocyte monolayers highly variable and requires induction (IL-1β, TNF-α); HBD-3 expressed at variable levels requiring IFN-γ induction
Quantified Difference	HBD-1 basal expression levels are substantially higher than HBD-2 and HBD-3 under non-stimulated conditions (quantitative real-time PCR, n=14 donors). HBD-2 and HBD-3 require cytokine or microbial stimulation for upregulation; HBD-1 does not.
Conditions	Primary gingival keratinocyte cultures from 14 human subjects; RT-PCR and real-time PCR quantification; gastric epithelial cell lines in vitro and tissue biopsies in vivo

Why This Matters

For in vitro models of constitutive epithelial barrier function or studies requiring non-inflammatory baseline host defense readouts, HBD-1 is the only appropriate beta-defensin—HBD-2 and HBD-3 introduce confounding variables of inducible regulation that do not reflect tonic epithelial surveillance.

• [1] Joly S, Maze C, McCray PB Jr, Guthmiller JM. Correlation between beta-defensin expression and induction profiles in gingival keratinocytes. Mol Immunol. 2005;42(9):1073-1084. doi:10.1016/j.molimm.2004.11.001 View Source
• [2] O'Neil DA, Porter EM, Elewaut D, et al. Expression and regulation of the human β-defensins hBD-1 and hBD-2 in intestinal epithelium. J Immunol. 1999;163(12):6718-6724. View Source

Redox-Dependent Antimicrobial Activation

The defining differential feature of HBD-1 is that its antimicrobial activity is redox-state dependent: the oxidized (disulfide-bonded) form shows only minor killing activity, but upon reduction of its three disulfide bridges, HBD-1 becomes a potent antimicrobial peptide. Schroeder et al. (Nature, 2011) demonstrated that reduced hBD-1 kills the opportunistic pathogenic fungus Candida albicans and anaerobic Gram-positive commensals of Bifidobacterium and Lactobacillus species, whereas the oxidized peptide does not show activity against these microorganisms [1]. This redox-dependent activation is mediated in vivo by the host thioredoxin (TRX) system, and reduced hBD-1 co-localizes with TRX in extracellular colonic mucus [2]. No other human beta-defensin (HBD-2, HBD-3, or HBD-4) has been demonstrated to undergo comparable redox-dependent functional switching from a weakly active to a potently active state.

Redox activation

Head-to-head

Reduced hBD-1: potent killing of C. albicans and anaerobic Gram-positives. Oxidized hBD-1: no detectable activity. No other β-defensin shows this redox-dependent switch.

Oxidation state directly determines antimicrobial endpoint in colonic/anaerobic assays.

Thioredoxin system mediates in vivo reduction.

Evidence Dimension	Antimicrobial activity against Candida albicans and anaerobic Gram-positive bacteria (Bifidobacterium, Lactobacillus spp.)
Target Compound Data	Reduced hBD-1: potent killing activity against C. albicans and anaerobic Gram-positive commensals. Oxidized hBD-1: no detectable activity against these same organisms.
Comparator Or Baseline	Oxidized hBD-1 (wild-type, disulfide-bonded form)—the standard form in which HBD-1 is typically purified and commercially supplied—shows minimal to no antimicrobial activity against C. albicans and anaerobic Gram-positives.
Quantified Difference	Qualitative switch from no killing (oxidized) to potent killing (reduced) against C. albicans and Bifidobacterium/Lactobacillus species. Reduction is achieved by the thioredoxin system or chemical reducing agents (e.g., DTT).
Conditions	Radial diffusion assays and colony-forming unit (CFU) enumeration under reducing conditions mimicking the colonic environment (redox potential −200 to −300 mV); thioredoxin-mediated reduction in vitro; co-localization of reduced hBD-1 and TRX in human colonic mucus confirmed by immunohistochemistry

Why This Matters

For researchers studying anaerobic mucosal microbiology, gut microbiota-host interactions, or antifungal innate immunity, standard (oxidized) HBD-1 is functionally inert against key target organisms. Procurement must account for redox state: only reduced HBD-1 or HBD-1 used in reducing assay conditions yields physiologically relevant antimicrobial data. This redox-switch property is entirely absent from HBD-2 and HBD-3.

• [1] Schroeder BO, Wu Z, Nuding S, et al. Reduction of disulphide bonds unmasks potent antimicrobial activity of human β-defensin 1. Nature. 2011;469(7330):419-423. doi:10.1038/nature09674 View Source
• [2] Schroeder BO, Ehmann D, Precht JC, et al. Cell-mediated reduction of human β-defensin 1: a major role for mucosal thioredoxin. Mucosal Immunol. 2013;6(5):936-946. doi:10.1038/mi.2012.132 View Source

Potency Comparison vs. HBD-3

In a head-to-head checkerboard assay comparing HNP-1, hBD-1, and hBD-3 against 27 clinical S. aureus isolates and 24 E. coli isolates, the median MIC of hBD-1 against S. aureus was 8 mg/L (interquartile range 4–8 mg/L), approximately 8-fold higher than hBD-3 which had a median MIC of 1 mg/L (0.5–4 mg/L). Against E. coli, hBD-1 was not the most effective defensin; hBD-3 had a median MIC of 4 mg/L (4–8 mg/L) [1]. In a separate study using the broth dilution method, the MIC of hBD-1 against actively growing Mycobacterium tuberculosis H37Rv was 2 μg/ml [2]. A Chinese study of hBD-1 through hBD-4 confirmed that hBD-1 has the lowest antibacterial potency and narrowest antibacterial spectrum among the four human beta-defensins, with hBD-2 and hBD-4 showing better potency and broader spectrum, and hBD-3 possessing the strongest antibacterial activity and salt tolerance among all four [3].

MIC vs. HBD-3

Head-to-head

S. aureus median MIC: 8 mg/L (HBD-1) vs 1 mg/L (HBD-3). E. coli: HBD-1 less effective than HBD-3 and HNP-1.

Supports antimicrobial screening context; potency rankings inform peptide selection for target panels.

27 clinical S. aureus, 24 E. coli isolates; checkerboard assay.

Evidence Dimension	Minimum inhibitory concentration (MIC) against clinical bacterial isolates
Target Compound Data	hBD-1 MIC against S. aureus: median 8 mg/L (IQR 4–8); against E. coli: not the most effective [see comparator]. hBD-1 MIC against M. tuberculosis H37Rv: 2 μg/ml.
Comparator Or Baseline	HBD-3 MIC against S. aureus: median 1 mg/L (IQR 0.5–4); HNP-1 MIC against S. aureus: median 4 mg/L (IQR 2–8). HBD-3 MIC against E. coli: median 4 mg/L (IQR 4–8). HNP-1 MIC against E. coli: median 12 mg/L (IQR 4–32).
Quantified Difference	Against S. aureus, hBD-3 is approximately 8-fold more potent than hBD-1 (MIC 1 vs 8 mg/L median). HNP-1 is approximately 2-fold more potent than hBD-1 (MIC 4 vs 8 mg/L). Against E. coli, hBD-3 shows superior potency.
Conditions	Checkerboard broth microdilution assay; 27 clinical S. aureus isolates (including MRSA) and 24 clinical E. coli isolates from hospitalized patients; M. tuberculosis H37Rv broth dilution assay

Why This Matters

For antimicrobial screening campaigns targeting S. aureus or E. coli with maximum potency, hBD-3 or HNP-1 may be preferred over hBD-1. However, hBD-1's lower direct antibacterial potency is offset by its constitutive expression and redox-activation, making it more relevant for studies of chronic, low-level epithelial surveillance rather than acute bacterial killing.

• [1] Zharkova MS, Orlov DS, Golubeva OY, et al. Antibacterial activity of human defensins against Staphylococcus aureus and Escherichia coli. PeerJ. 2020;8:e10455. doi:10.7717/peerj.10455 View Source
• [2] Saxena S, Sharma P, Garg LC, Kaur J. Activity of human beta defensin-1 and its motif against active and dormant Mycobacterium tuberculosis. Appl Microbiol Biotechnol. 2017;101(19):7239-7248. doi:10.1007/s00253-017-8466-3 View Source
• [3] 人β防御素1～4抑菌及盐敏感性研究 [Study on antibacterial activity and salt sensitivity of human beta defensins 1-4]. 安徽医科大学学报 (Acta Universitatis Medicinalis Anhui). 2013;48(8). View Source

DEFB1 Polymorphism Modulates Expression

The DEFB1 gene contains functional polymorphisms that directly affect HBD-1 expression levels and are associated with clinically significant alterations in infection risk—a genetic dimension absent from HBD-2 and HBD-3 for comparable functional variants. Transfection of CAT reporter constructs containing the 5' untranslated region showed that the -44 G allele (rs1800972) yielded a 2-fold increase in CAT protein compared to other common haplotypes, and constitutive hBD1 mRNA levels in human oral keratinocytes were significantly greater in cells from donors with the -44 GG genotype compared to the common CC genotype [1]. Clinically, the GG genotype of rs1800972 was significantly associated with increased risk of periprosthetic joint infection (OR = 4.12, 95% CI = 1.17–14.5, P = 0.02) and higher synovial hBD-1 levels [2]. The ACG haplotype at positions -52/-44/-20 was more common among persistent S. aureus nasal carriers (OR = 1.93, 95% CI = 1.2–3.1, P = 0.006) and was associated with reduced hBD-1 expression (P < 0.001) [3].

DEFB1 polymorphism

Head-to-head

-44 G allele (rs1800972): 2-fold higher reporter expression vs C allele. GG genotype associated with periprosthetic joint infection OR = 4.12 (P=0.02).

Genotype-stratified expression supports host-genetics research and biomarker validation.

Case-control and primary keratinocyte data.

Evidence Dimension	Functional impact of promoter polymorphism on HBD-1 expression level and disease association
Target Compound Data	DEFB1 -44 G allele: 2-fold increase in reporter protein expression; -44 GG genotype: significantly higher constitutive hBD1 mRNA in oral keratinocytes vs CC genotype. -44 GG genotype associated with PJI risk OR = 4.12 (P = 0.02). ACG haplotype associated with persistent S. aureus carriage OR = 1.93 (P = 0.006).
Comparator Or Baseline	Common CC genotype (rs1800972) as baseline; GGG haplotype as reference for S. aureus carriage analysis. No comparable functional promoter polymorphisms in DEFB4 (HBD-2) or DEFB103A (HBD-3) with equivalent magnitude of effect on constitutive expression.
Quantified Difference	2-fold expression difference between -44 G and C alleles; odds ratios for infection susceptibility ranging from 1.93 to 4.12 depending on polymorphism and disease context.
Conditions	CAT reporter transfection assays; quantitative RT-PCR from primary human oral keratinocytes from multiple donors; case-control studies: 105 patients undergoing revision arthroplasty (64 PJI cases, 41 aseptic failures) and 603 volunteers for S. aureus nasal carriage analysis

Why This Matters

For researchers conducting genetic association studies, biomarker discovery, or personalized medicine research involving epithelial innate immunity, DEFB1 genotyping provides actionable stratification of HBD-1 expression and infection risk. HBD-2 and HBD-3 lack comparable characterized functional polymorphisms with equivalent clinical effect sizes, making HBD-1 the defensin of choice for host genetics-focused investigations.

• [1] Kalus AA, Fredericks LP, Hacker BM, et al. Association of a genetic polymorphism (-44 C/G SNP) in the human DEFB1 gene with expression and inducibility of multiple β-defensins in gingival keratinocytes. BMC Med Genet. 2009;10:21. doi:10.1186/1471-2350-10-21 View Source
• [2] Zamudio-Cuevas Y, Martínez-Nava GA, Fernández-Torres J, et al. Functional DEFB1 gene polymorphisms and synovial hBD-1 expression are associated with susceptibility to periprosthetic joint infection. Mol Biol Rep. 2025;52(1):929. doi:10.1007/s11033-025-11046-5 View Source
• [3] Nurjadi D, Herrmann E, Hinderberger I, Zanger P. Impaired β-defensin expression in human skin links DEFB1 promoter polymorphisms with persistent Staphylococcus aureus nasal carriage. J Infect Dis. 2013;207(4):666-674. doi:10.1093/infdis/jis735 View Source

Synergy with HBD-2 in Salmonella

HBD-1 and HBD-2 demonstrate quantitatively significant synergy when used in combination against Salmonella enterica serovar Typhi, a property not observed when either peptide is used alone at equivalent concentrations. Purified recombinant peptides showed approximately 50% inhibition of the bacterial population when used individually, and up to 90% inhibition when used in a 1:1 combination [1]. The 50% lethal doses (LD50) of hBD-1 against S. Typhi, E. coli, and S. aureus were 0.36, 0.40, and 0.69 μg/μl, respectively, while those for hBD-2 against the same bacteria were 0.38, 0.36, and 0.66 μg/μl, respectively—demonstrating remarkably similar individual potencies despite their distinct regulatory mechanisms [1]. Crucially, the 1:1 hBD-1/hBD-2 combination showed maximum effectiveness in vivo, with reduced bacterial loads in peritoneal fluid, liver, and spleen of infected mice, along with less tissue damage and sepsis formation compared to individual peptide treatment [1].

Synergy with HBD-2

Head-to-head

1:1 hBD-1/hBD-2 combination: up to 90% S. Typhi inhibition vs ~50% for either peptide alone. In vivo reduced tissue bacterial loads and sepsis.

Supports combination study design; synergy endpoint cannot be replicated by single peptide.

Murine intraperitoneal infection model.

Evidence Dimension	Antibacterial activity against S. Typhi in vitro (% inhibition) and in vivo (tissue bacterial load reduction)
Target Compound Data	hBD-1 alone: ~50% inhibition of S. Typhi population; 1:1 hBD-1/hBD-2 combination: up to 90% inhibition. hBD-1 LD50 against S. Typhi: 0.36 μg/μl; against E. coli: 0.40 μg/μl; against S. aureus: 0.69 μg/μl.
Comparator Or Baseline	hBD-2 alone: ~50% inhibition of S. Typhi population. hBD-2 LD50 against S. Typhi: 0.38 μg/μl; against E. coli: 0.36 μg/μl; against S. aureus: 0.66 μg/μl. 1:1 combination: up to 90% inhibition.
Quantified Difference	From ~50% inhibition (either peptide alone) to up to 90% inhibition (1:1 combination), representing an approximate 1.8-fold enhancement. Individual LD50 values differ by ≤5% between hBD-1 and hBD-2 across all three bacterial species tested.
Conditions	Spectroscopic and viable CFU count methods; mouse intraperitoneal infection model with S. Typhi; bacterial load quantification in peritoneal fluid, liver, and spleen

Why This Matters

For antimicrobial development programs targeting enteric pathogens, the hBD-1/hBD-2 combination offers a synergistic therapeutic strategy that exploits both constitutive (HBD-1) and inducible (HBD-2) host defense pathways. Procurement of both peptides is required to recapitulate this synergy; neither peptide alone achieves the same level of in vivo protection.

• [1] Maiti S, Patro S, Pradhan A, et al. Effective control of Salmonella infections by employing combinations of recombinant antimicrobial human β-defensins hBD-1 and hBD-2. Antimicrob Agents Chemother. 2014;58(11):6896-6903. doi:10.1128/AAC.03597-14 View Source

No Anti-HSV Activity vs. HBD-3

A systematic comparison of nine human defensins against herpes simplex virus (HSV) infection revealed a stark functional dichotomy: noncytotoxic concentrations of all six alpha-defensins (HNP1–4, HD5, HD6) and human beta-defensin 3 (hBD-3) inhibited HSV infection, whereas hBD-1 and hBD-2 lacked this protective activity entirely [1]. Surface plasmon resonance studies demonstrated that hBD-1 and hBD-2 bound neither HSV glycoprotein B (gB) nor heparan sulfate (the viral attachment receptor), while hBD-3 bound both gB and heparan sulfate. This binding difference mechanistically explains the divergent antiviral phenotypes [1]. This represents a clear negative differentiator: hBD-1 is not suitable for antiviral research applications targeting HSV, whereas hBD-3 and alpha-defensins are active.

No anti-HSV activity

Head-to-head

hBD-1 and hBD-2: no inhibition of HSV infection, no binding to gB or heparan sulfate. hBD-3 and all α-defensins: active inhibition and receptor binding.

Excludes HBD-1 from antiviral HSV entry research; confirms target-pathogen specificity boundaries.

Surface plasmon resonance and cell-based infection assays.

Evidence Dimension	Inhibition of HSV infection and binding to viral entry molecules (gB, heparan sulfate)
Target Compound Data	hBD-1: no inhibition of HSV infection; no binding to HSV gB or heparan sulfate by surface plasmon resonance.
Comparator Or Baseline	hBD-3: inhibits HSV infection at noncytotoxic concentrations; binds both gB and heparan sulfate. HNP-1 through HNP-4, HD5, HD6: all inhibit HSV infection; HNP-1/2/3 and HD5 bind gB with high affinity; HNP-4 and HD6 bind heparan sulfate.
Quantified Difference	Complete absence of anti-HSV activity for hBD-1 and hBD-2 vs positive inhibition by hBD-3 and all six alpha-defensins tested. No measurable binding affinity (gB or heparan sulfate) for hBD-1.
Conditions	HSV-1 and HSV-2 infection assays in cell culture; synchronized entry/binding assays; surface plasmon resonance for gB and heparan sulfate binding; human cervical epithelial cell uptake assays

Why This Matters

For antiviral drug discovery programs targeting HSV entry or post-entry steps, hBD-1 is an inappropriate candidate—hBD-3 is the only beta-defensin with proven anti-HSV activity. This negative differentiation is critical for procurement decisions in virology research.

• [1] Hazrati E, Galen B, Lu W, et al. Human α- and β-defensins block multiple steps in herpes simplex virus infection. J Immunol. 2006;177(12):8658-8666. doi:10.4049/jimmunol.177.12.8658 View Source

HBD-1 Key Applications

Epithelial Barrier Function Models

For in vitro transwell epithelial barrier assays, organoid co-culture systems, or air-liquid interface (ALI) respiratory epithelium models where tonic, non-inflammatory antimicrobial surveillance must be measured, only HBD-1 provides the constitutive baseline expression phenotype. HBD-2 and HBD-3 require exogenous cytokine stimulation (IL-1β, TNF-α, or IFN-γ) that independently perturbs barrier integrity and inflammatory signaling, confounding readouts [1]. HBD-1 mRNA is expressed in all keratinocyte strains without stimulation, while HBD-2 expression is highly variable and HBD-3 requires induction [2]. Procurement of recombinant HBD-1 for normalization standards in gene expression studies is essential when quantifying endogenous defensin levels in mucosal biopsies or lavage samples.

Gut Microbiota–Host Interactions Under Reducing Conditions

The human colon maintains a redox potential of −200 to −300 mV, under which oxidized HBD-1 is reduced by the thioredoxin system to become a potent antimicrobial peptide against C. albicans and anaerobic Gram-positive commensals (Bifidobacterium, Lactobacillus spp.) [1]. Standard aerobic antimicrobial assays using oxidized HBD-1 fail to detect this activity entirely. Researchers studying inflammatory bowel disease (IBD), where reduced HBD-1 levels are implicated in dysbiosis, must procure HBD-1 with appropriate reducing agents (DTT, TCEP, or thioredoxin) or ensure reducing assay conditions. No other human beta-defensin exhibits this redox-switch mechanism, making HBD-1 uniquely indispensable for anaerobic microbiology research [2].

Host Genetic Susceptibility & Pharmacogenomics

DEFB1 polymorphisms (rs1800972, rs11362, rs1799946) are independently associated with infection susceptibility with clinically meaningful odds ratios. The -44 G allele (rs1800972) yields a 2-fold increase in expression and is associated with periprosthetic joint infection (OR = 4.12, P = 0.02) [1]. The ACG haplotype is associated with persistent S. aureus nasal carriage (OR = 1.93, P = 0.006) and reduced hBD-1 expression in wounded skin (P < 0.001) [2]. For clinical studies correlating genotype with infection outcomes, or for developing companion diagnostic assays measuring synovial or mucosal hBD-1 protein levels as biomarkers, HBD-1 is the only defensin with a sufficiently characterized pharmacogenomic landscape to support stratified analysis .

Combination Therapy for Enteric Salmonellosis

The HBD-1/HBD-2 1:1 combination achieves up to 90% inhibition of S. Typhi in vitro—compared to ~50% for either peptide alone—and reduces tissue bacterial loads in liver, spleen, and peritoneal fluid in murine infection models with decreased sepsis and tissue damage [1]. This quantitatively validated synergy provides a rationale for co-formulation development. Procurement of both HBD-1 and HBD-2 from a single source with matched purity and endotoxin specifications is critical for reproducible synergy studies. Programs that substitute HBD-3 (which has different salt sensitivity and antimicrobial spectrum) for either component will not replicate the observed 1.8-fold enhancement [1].

Application

Selection Property

Validation Focus

Epithelial barrier research

Constitutive expression context

Non-inflammatory baseline readouts without cytokine perturbation

Anaerobic microbiota studies

Redox-dependent activation profile

Antimicrobial activity under colonic reducing conditions

Host genetics & biomarker research

DEFB1 polymorphism characterization

Expression-stratified infection-association endpoints

Enteric pathogen combination models

Synergy with HBD-2

In vivo bacterial load reduction and sepsis-related endpoints

• [1] Schroeder BO, Wu Z, Nuding S, et al. Reduction of disulphide bonds unmasks potent antimicrobial activity of human β-defensin 1. Nature. 2011;469(7330):419-423. doi:10.1038/nature09674 View Source
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